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Compound of Interest

Compound Name: 2-Bromofluorene

Cat. No.: B047209 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemical compounds is paramount. This document provides immediate and

essential guidance on the safe handling and disposal of 2-Bromofluorene, a compound

recognized for its utility in organic synthesis and materials science. Adherence to these

procedures is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Summary

2-Bromofluorene is a halogenated aromatic compound that presents several health hazards.

It is classified as a skin, eye, and respiratory irritant.[1][2][3] Long-term exposure may lead to

more severe health effects, and it is considered a probable human carcinogen.[4] Therefore,

handling this compound requires strict adherence to safety protocols.
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Hazard Class
GHS Hazard
Statement

Signal Word Pictogram

Skin Irritation
H315: Causes skin

irritation[1][2][3]
Warning

GHS07 (Exclamation

Mark)

Eye Irritation
H319: Causes serious

eye irritation[1][2][3]
Warning

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — single

exposure

H335: May cause

respiratory irritation[1]

[2]

Warning
GHS07 (Exclamation

Mark)

Operational Plan: Handling 2-Bromofluorene
A systematic approach to handling 2-Bromofluorene is essential to minimize exposure and

ensure safety. The following step-by-step guide outlines the necessary procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
Prior to handling, ensure that the work area is properly equipped with the necessary safety

infrastructure.

Ventilation: Always handle 2-Bromofluorene in a well-ventilated area.[5] A chemical fume

hood is highly recommended to minimize inhalation of dust particles.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[5][6]

The following table summarizes the required personal protective equipment.
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Body Part
Personal Protective
Equipment (PPE)

Specifications

Hands Chemical-resistant gloves
Nitrile gloves are a suitable

option.[7]

Eyes Safety glasses or goggles

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[5]

Respiratory Dust mask
A type N95 (US) or equivalent

respirator is recommended.

Body Laboratory coat To prevent skin contact.

Safe Handling Procedure
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Figure 1. A workflow diagram for the safe handling of 2-Bromofluorene.

Preparation: Before handling, put on all required PPE as specified in the table above.[7]

Verify that the chemical fume hood is operational and that the safety shower and eyewash

station are unobstructed.

Handling: Conduct all manipulations of 2-Bromofluorene inside a chemical fume hood to

prevent the inhalation of dust.[5] When weighing or transferring the solid, do so carefully to

avoid creating airborne dust. Keep the container tightly sealed when not in use.[5]
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Post-Handling: After handling is complete, decontaminate the work area. Carefully remove

gloves and other disposable PPE and place them in a designated waste container. Wash

your hands thoroughly with soap and water.[5]

Disposal Plan
Proper disposal of 2-Bromofluorene and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection
Solid Waste: Unused 2-Bromofluorene and any materials contaminated with it (e.g., gloves,

weighing paper, paper towels) should be collected in a clearly labeled, sealed container.

Liquid Waste: If 2-Bromofluorene is dissolved in a solvent, the resulting solution should be

collected in a labeled, sealed container designated for halogenated organic waste.

Disposal Procedure
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Figure 2. A logical flow for the disposal of 2-Bromofluorene waste.

Segregation: Keep 2-Bromofluorene waste separate from other chemical waste streams

unless instructed otherwise by your institution's safety protocols.

Storage: Store the sealed waste container in a designated and well-ventilated waste

accumulation area, away from incompatible materials such as strong oxidizing agents.[5]

Disposal: Arrange for the disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department. Do not attempt to dispose of 2-
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Bromofluorene in the regular trash or by pouring it down the drain.[5][8]

By following these procedures, you can significantly reduce the risks associated with handling

2-Bromofluorene and maintain a safe and compliant laboratory environment. Always refer to

the specific Safety Data Sheet (SDS) for the most detailed information and consult with your

institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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